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Compound of Interest

Compound Name: trisodium nitride

Cat. No.: B576712 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety information, troubleshooting advice, and handling

protocols to prevent the explosive decomposition of sodium nitride (Na₃N). Given the extreme

instability of this compound, adherence to these guidelines is critical for ensuring laboratory

safety.

Frequently Asked Questions (FAQs)
Q1: What is sodium nitride (Na₃N) and why is it so hazardous?

A1: Sodium nitride is an inorganic compound with the chemical formula Na₃N. It is a highly

unstable alkali metal nitride.[1][2] Its hazardous nature stems from its extreme thermodynamic

instability, indicated by a positive enthalpy of formation (+64 kJ/mol), meaning it is energetically

favorable for it to decompose into its constituent elements, sodium and nitrogen.[1][2][3] This

decomposition can be rapid and violent, posing a significant explosion risk.

Q2: What is the primary trigger for the explosive decomposition of Na₃N?

A2: The primary and most well-documented trigger for the violent decomposition of sodium

nitride is contact with water or moisture.[4] The reaction is highly exothermic and produces

sodium hydroxide and ammonia gas.[4] This rapid release of energy and gas can lead to an

explosion. Even atmospheric moisture can be sufficient to initiate this dangerous reaction.
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Q3: At what temperature does sodium nitride become unstable?

A3: Sodium nitride is thermally unstable and decomposes at approximately 87°C (360 K).[5][6]

[7] It does not have a melting point as it decomposes into elemental sodium and nitrogen gas

before it can melt.[1][2] It is crucial to store and handle Na₃N well below this temperature.

Q4: Are there other known incompatibilities for Na₃N besides water?

A4: While the reaction with water is the most significant and well-documented incompatibility,

as a highly unstable and reactive compound, Na₃N should be considered incompatible with

acids, oxidizing agents, and any protic solvents. Due to its inherent instability, unexpected and

violent reactions can occur with a wide range of substances. Always assume incompatibilities

unless data explicitly states otherwise.

Q5: What are the signs of Na₃N decomposition?

A5: Visual signs of decomposition may include a change in the appearance of the reddish-

brown or dark blue solid.[1][6] The evolution of gas (nitrogen) is a clear indicator of

decomposition. If the decomposition is due to reaction with moisture, the pungent smell of

ammonia will be present. Any unexpected temperature increase in the storage or reaction

vessel is a critical warning sign of runaway decomposition.
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Issue Possible Cause(s) Immediate Action(s)
Preventative

Measures

Sudden temperature

increase in

reaction/storage

vessel.

Uncontrolled

decomposition has

begun, possibly due to

moisture

contamination or

localized heating.

EVACUATE THE

AREA IMMEDIATELY.

Activate emergency

alarms. Do not

attempt to cool the

vessel.

Always handle Na₃N

in a rigorously dry,

inert atmosphere.

Ensure storage

temperature is well

below 87°C. Use

appropriate heat

dissipation methods

for any reactions.

Pungent, ammonia-

like odor detected.

The Na₃N has come

into contact with

moisture, leading to

hydrolysis and the

formation of ammonia

gas.[4]

EVACUATE THE

IMMEDIATE AREA.

Ensure adequate

ventilation (fume

hood). If the source is

a small, contained

spill, proceed with

caution following spill

protocols.

Strictly maintain an

inert and anhydrous

environment

(glovebox or Schlenk

line). Use thoroughly

dried solvents and

glassware.

Visible gas evolution

from the solid.

Thermal or

spontaneous

decomposition into

sodium and nitrogen

gas is occurring.

EVACUATE THE

AREA. This indicates

the compound is

actively and

uncontrollably

decomposing.

Store Na₃N at low

temperatures and for

limited periods. Avoid

any source of heat or

energy input.

Discoloration or

change in the

appearance of the

solid.

This may be an early

sign of decomposition

or contamination.

Cease any work with

the material. If safe to

do so, monitor for

other signs of

decomposition like

temperature changes.

Plan for the safe

quenching and

Always use fresh,

properly synthesized

Na₃N. Avoid long-term

storage.
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disposal of the

material.

Summary of Na₃N Properties
Property Value Citation

Chemical Formula Na₃N [1][4][5][6]

Molar Mass 82.976 g/mol [6][8]

Appearance
Reddish-brown or dark blue

solid
[1][2][6][8]

Decomposition Temperature ~87°C (360 K) [5][6][7]

Enthalpy of Formation

(ΔfH⦵₂₉₈)
+64 kJ/mol [1][2][3][6]

Crystal Structure Cubic, anti-ReO₃ structure [4][6][9]

Reactivity with Water

Reacts violently and

exothermically to produce

NaOH and NH₃

[4]

Experimental Protocols: Best Practices for Safe
Handling
Objective: To provide a general protocol for the safe handling of sodium nitride to minimize the

risk of explosive decomposition. This is a guideline and must be adapted to specific

experimental setups and risk assessments.

Materials and Equipment:

Inert atmosphere glovebox or Schlenk line with high-purity argon or nitrogen gas.

Appropriate Personal Protective Equipment (PPE): Flame-resistant lab coat, chemical splash

goggles, face shield, and cryogenic gloves (if handling at low temperatures).

Non-metallic spatulas and tools.
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Dry, clean glassware, baked out to remove moisture.

Anhydrous, aprotic solvents (e.g., toluene, hexane).

Quenching solution: Anhydrous isopropanol or ethanol in a non-reactive solvent like toluene.

Emergency spill kit for reactive materials.

Procedure:

Preparation:

Ensure the glovebox or Schlenk line is purged and has a low oxygen and moisture

atmosphere (<1 ppm).

All glassware and tools must be thoroughly dried in an oven and cooled under vacuum or

in a desiccator before being introduced into the inert atmosphere.

Prepare a quenching bath (e.g., isopropanol in toluene) and a neutralization station before

starting work.

Handling and Transfer:

All manipulations of solid Na₃N must be performed under an inert atmosphere.

Use non-metallic tools to handle the solid to avoid friction or sparks.

Weigh the required amount of Na₃N in a pre-tared, sealed container within the inert

atmosphere.

If preparing a solution, add the Na₃N slowly to the anhydrous, aprotic solvent with stirring.

Monitor for any temperature changes.

Quenching and Disposal:

Never dispose of unreacted Na₃N directly.
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To quench residual Na₃N in glassware, rinse with an anhydrous, aprotic solvent (e.g.,

toluene) to create a dilute slurry.[10][11]

Slowly and carefully add the slurry to a quenching solution of a less reactive alcohol, such

as isopropanol or ethanol, in an inert solvent, preferably at a low temperature (e.g., in an

ice bath).[11][12]

After the initial reaction subsides, a more reactive alcohol (e.g., methanol) can be slowly

added, followed by the very cautious addition of water to ensure complete quenching.[11]

The final solution should be neutralized before being disposed of as hazardous waste

according to institutional guidelines.[10]
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Na3N Risk Mitigation Workflow

Start: Handling Na3N

Conduct Risk Assessment

Work in Inert Atmosphere?
(Glovebox/Schlenk Line)

Proceed with Handling

Yes

STOP!
Do Not Proceed

No

Wear Appropriate PPE

Handle Na3N
(Weighing, Transfer)

Monitor for Instability?
(Temp, Gas, Odor)

Proceed with Experiment

No signs

EMERGENCY!
Evacuate Immediately

Signs of instability

Quench Residual Na3N

Dispose as Hazardous Waste

End

Click to download full resolution via product page

Caption: Workflow for mitigating risks associated with handling sodium nitride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b576712?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576712?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

